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Compound of Interest

Compound Name: Methomyl-d3

Cat. No.: B1676398

FOR IMMEDIATE REFERENCE IN CASE OF EXPOSURE OR SPILL, PROCEED DIRECTLY
TO THE EMERGENCY PROCEDURES SECTION.

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Methomyl-d3. Adherence to these procedures is
vital for ensuring personal safety and minimizing environmental contamination.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first line of
defense against exposure to Methomyl-d3, a highly toxic carbamate insecticide.

Recommended PPE for Handling Methomyl-d3
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PPE Category Specification Standard

Required when dusts are
Respiratory Protection generated. Recommended DIN EN 143, DIN 14387
Filter type: P3.

Hand Protection Nitrile rubber gloves. EN 16523-1

Glove Thickness: 0.11 mm

Breakthrough Time: 480 min

] Safety glasses or chemical
Eye Protection NIOSH (US) or EN 166 (EU)

goggles.

Protective clothing, long-
) ) sleeved shirt and long pants,
Skin and Body Protection _
waterproof gloves, chemical-

resistant footwear.[1]

Note: Always inspect PPE for integrity before use. Contaminated work clothes should be
laundered by individuals informed of the hazards of Methomyl exposure and should not be
taken home.[2]

Laboratory Handling and Operational Plan

A systematic approach to handling Methomyl-d3 in a laboratory setting is critical to prevent
accidental exposure and contamination.

Engineering Controls and Work Practices:

o Ventilation: Whenever possible, enclose operations and use local exhaust ventilation at the
site of chemical release.[2] If not available, appropriate respiratory protection is mandatory.

o Hygiene: Wash hands thoroughly after handling the substance.[3] Do not eat, drink, or
smoke in areas where Methomyl-d3 is handled or stored.[3]

o Storage: Store in a cool, well-ventilated area in tightly closed containers.[2] The product is
chemically stable under standard ambient conditions.[3]
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Step-by-Step Handling Procedure:

Preparation: Designate a specific area for handling Methomyl-d3. Ensure all necessary
PPE, spill containment materials, and emergency equipment are readily accessible.

Weighing and Aliquoting: Conduct these operations within a certified chemical fume hood or
a glove box to minimize inhalation exposure.

Solution Preparation: When dissolving or mixing, add Methomyl-d3 slowly to the solvent to
avoid splashing.

Post-Handling: Thoroughly decontaminate all surfaces and equipment after use. Wash
hands and any exposed skin immediately.

Spill and Emergency Response Plan

Immediate and appropriate action is crucial in the event of a spill or accidental exposure.

Spill Cleanup Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: For liquid spills, absorb with vermiculite, dry sand, or a similar inert material.[2] For
solid spills, carefully collect the powdered material.[2]

Collect and Dispose: Place the absorbed or collected material into a sealed, labeled
container for hazardous waste disposal.[2]

Decontaminate: Wash the spill area with soap and water after cleanup is complete.[2]

Emergency Procedures for Exposure:
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Exposure Route Immediate Action

Move the person to fresh air at once. If
breathing has stopped, perform artificial

Inhalation o _ _ _ _
respiration. Seek immediate medical attention.

[4]

Promptly wash the contaminated skin with soap
) and water.[4] Remove contaminated clothing
Skin Contact ) ) o ) )
immediately.[4] If irritation persists, get medical

attention.[4]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.[5]
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

Do NOT induce vomiting.[6] If the person is
) conscious and able to swallow, have them sip a
Ingestion .
glass of water.[6] Call a poison control center or

doctor immediately for treatment advice.[6]

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) to the attending physician.

Disposal Plan

Methomyl-d3 and its containers must be disposed of as hazardous waste in accordance with
all local, state, and federal regulations.

Waste Handling and Disposal Procedure:

e Segregation: Collect all Methomyl-d3 waste, including contaminated PPE and spill cleanup
materials, in a designated and clearly labeled hazardous waste container.

o Container Management: Keep the waste container tightly closed and store it in a secure,
well-ventilated area away from incompatible materials.
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» Licensed Disposal: Arrange for the collection and disposal of the hazardous waste by a
licensed environmental waste management company.

o Empty Containers: Do not reuse empty containers. They should be triple-rinsed (if
appropriate for the container type) and disposed of as hazardous waste.

Safety Workflow Diagram
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Methomyl-d3 Handling Safety Workflow

Gtart: Prepare for Handlina

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator if needed)

2. Handle in Ventilated Area
(Fume Hood)

Spill or Exposure?

3a. Initiate Spill Response No
4. Decontaminate Work Area & Equipment
5. Dispose of Waste Properly

6. Doff PPE

7. Wash Hands Thoroughly

Gnd: Procedure Completa

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Methomyl-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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